Cas no 857640-31-4 (5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL)
857640-31-4 structure
Product Name:5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
CAS No:857640-31-4
MF:C13H15ClN2O3
MW:282.722802400589
CID:878790
Update Time:2023-03-27
5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Chemical and Physical Properties
Names and Identifiers
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- 5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
- 1H-Pyrazole-4-methanol, 5-chloro-3-(3,4-dimethoxyphenyl)-1-methyl-
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- Inchi: 1S/C13H15ClN2O3/c1-16-13(14)9(7-17)12(15-16)8-4-5-10(18-2)11(6-8)19-3/h4-6,17H,7H2,1-3H3
- InChI Key: IVRHUZUZQNRSKG-UHFFFAOYSA-N
- SMILES: N1(C)C(Cl)=C(CO)C(C2=CC=C(OC)C(OC)=C2)=N1
Computed Properties
- Exact Mass: 282.077
- Monoisotopic Mass: 282.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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